Cas no 1121586-27-3 (1-Bromo-2-fluoro-4-nitro-5-(trifluoromethyl)benzene)

• Product Name: 1-Bromo-2-fluoro-4-nitro-5-(trifluoromethyl)benzene
• CAS No: 1121586-27-3
• MF: C₇H₂BrF₄NO₂
• MW: 287.993895053864
• MDL: MFCD12032178
• CID: 1029247
• PubChem ID: 53484255
• Update Time: 2025-04-20

1-Bromo-2-fluoro-4-nitro-5-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-2-fluoro-4-nitro-5-(trifluoromethyl)benzene
• Benzene, 1-bromo-2-fluoro-4-nitro-5-(trifluoromethyl)-
• 3-Bromo-4-fluoro-6-nitrobenzotrifluoride
• 4-bromo-5-fluoro-2-trifluoromethylnitrobenzene
• CK2314
• SY269331
• DTXSID70703899
• AKOS015995510
• CS-0102819
• MFCD12032178
• CS-16730
• 1121586-27-3
• AMY28556

• MDL： MFCD12032178
• Inchi： 1S/C7H2BrF4NO2/c8-4-1-3(7(10,11)12)6(13(14)15)2-5(4)9/h1-2H
• InChI Key： GFEHSQQQPODKHJ-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=C(C(F)(F)F)C=1)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 286.92100
• Monoisotopic Mass: 286.92050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Density: 1.855
• Boiling Point: 242 ºC
• Flash Point: 100 ºC
• PSA: 45.82000
• LogP: 4.03840

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes